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Introduction

Cholenic acid, identified by the CAS number 5255-17-4, is a monohydroxy bile acid that plays
a significant role in lipid metabolism and signaling pathways.[1][2][3] Also known as 3[3-
Hydroxy-5-cholenic acid, it is a naturally occurring endogenous metabolite found in biological
fluids from fetal life onwards.[4] This steroid acid is a precursor in the biosynthesis of
chenodeoxycholic acid and is a product of cholesterol oxidation.[1][2][3] Clinically, elevated
levels of cholenic acid are observed in patients with certain neonatal liver diseases,
particularly those with mutations in the CYP7A1 gene, as well as in individuals with intrahepatic
and extrahepatic cholestasis.[1][2][5] Its role as a signaling molecule, notably through its
interaction with the Liver X Receptor (LXR), makes it a compound of interest in metabolic and
drug development research.[6][7]

Physicochemical and Computed Properties

Cholenic acid is a crystalline solid.[2][3] Its properties are summarized in the tables below.

Table 2.1: Physicochemical Properties
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Property Value Source(s)
Molecular Formula C24H3803 [2][6][8]
Molecular Weight 374.57 g/mol [6]
Melting Point 235.0 °C [6]
Boiling Point 522.8 °C [6]
Flash Point 284.1°C [6]
Appearance Crystalline Solid [2][3]
DMF: 5 mg/mLDMF:PBS (pH
Solubility 7.2) (1:4): 0.25 mg/mLDMSO: [21[31[41[9]
3.75 - 9 mg/mL
Storage 2°C - 8°C or -20°C [2][6]
Table 2.2: Computed Properties
Property Value Source(s)
pKa (Strongest Acidic) 4.83 [1]
logP 454 -571 [1][5]
Hydrogen Bond Donors 2 [5]
Hydrogen Bond Acceptors 3 [5]
Rotatable Bond Count 4 [1]
Topological Polar Surface Area  57.53 A2 [5]

Biological Role and Signaling Pathways

Cholenic acid is an important intermediate in the "acidic" and "Yamasaki" pathways of bile

acid biosynthesis, which are alternative routes to the classic pathway for converting cholesterol
into primary bile acids.[6][10][11]

Bile Acid Biosynthesis
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In the acidic pathway, cholesterol is first converted to 27-hydroxycholesterol by the
mitochondrial enzyme sterol 27-hydroxylase (CYP27A1).[10][12] This is then hydroxylated at
the C-7 position by oxysterol 7a-hydroxylase (CYP7B1).[6][10] Subsequent enzymatic
modifications lead to the formation of C24 bile acids like 33-hydroxy-5-cholenoic acid, which is
then converted to chenodeoxycholic acid.[6][11] This pathway is crucial for controlling cellular

levels of regulatory oxysterols.[10]
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Figure 1. Simplified acidic pathway of bile acid synthesis.

Liver X Receptor (LXR) Signaling

Cholenic acid has been identified as an agonist of the Liver X Receptor (LXR), a nuclear
receptor that plays a critical role in regulating cholesterol, fatty acid, and glucose homeostasis.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/32015930/
https://pubmed.ncbi.nlm.nih.gov/8001744/
https://actamedica.org/index.php/actamedica/article/download/404/416/2299
https://pubmed.ncbi.nlm.nih.gov/32015930/
https://actamedica.org/index.php/actamedica/article/download/404/416/2299
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EVD67Y26MR
https://pubmed.ncbi.nlm.nih.gov/32015930/
https://www.benchchem.com/product/b105933?utm_src=pdf-body-img
https://www.benchchem.com/product/b105933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

[6][7][13] Upon binding by an agonist like cholenic acid, LXR forms a heterodimer with the
Retinoid X Receptor (RXR).[14] This complex then binds to LXR Response Elements (LXRES)
in the promoter regions of target genes, initiating their transcription.[14]

Key LXR target genes include ABCA1 and ABCGL1, which are involved in cholesterol efflux, and
SREBP-1c, a major transcription factor for lipogenesis.[14][15] The activation of LXR by
cholenic acid is a key mechanism by which it influences lipid metabolism.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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